2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H21N5OS/c1-13(2)14-8-10-16(11-9-14)21-17(25)12-26-19-23-22-18(24(19)20)15-6-4-3-5-7-15/h3-11,13H,12,20H2,1-2H3,(H,21,25)
• InChI Key: LHOBDYACORILPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide is a compound that has gained attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of enzymes involved in DNA replication and protein synthesis, leading to cell death in cancer cells and bacteria.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of bacterial colonies. These effects suggest that the compound may have potential therapeutic applications in the treatment of cancer and bacterial infections.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide in lab experiments include its ease of synthesis and potential applications in the fields of oncology and microbiology. However, its mechanism of action is not fully understood, and further research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide. One potential area of investigation is the development of analogs of the compound with improved efficacy and specificity. Additionally, further research is needed to determine the compound's potential side effects and toxicity in vivo. Finally, the compound's potential applications in the treatment of other diseases, such as viral infections, should be explored.

Synthesis Methods

The synthesis of 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide involves the reaction of 4-isopropylphenyl isothiocyanate with 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The resulting compound is then purified using column chromatography. This synthesis method has been reported in the literature and can be easily replicated in a laboratory setting.

Scientific Research Applications

2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-isopropylphenyl)acetamide has been found to have potential applications in scientific research. It has been reported to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, it has been shown to have antibacterial activity against certain strains of bacteria. These properties make it a promising compound for further investigation in the fields of oncology and microbiology.